N-(2-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)ethyl)pivalamide

• IUPAC Name: 2,2-dimethyl-N-[2-[2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]ethyl]propanamide
• InChI: InChI=1S/C17H19F3N2OS/c1-16(2,3)15(23)21-9-8-13-10-24-14(22-13)11-4-6-12(7-5-11)17(18,19)20/h4-7,10H,8-9H2,1-3H3,(H,21,23)
• InChI Key: JPKWHNXIMZUUSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCCC1=CSC(=N1)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C17H19F3N2OS
• Molecular Weight: 356.4 g/mol

Description

“N-(2-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)ethyl)pivalamide” is a compound that belongs to the class of five-membered heterocyclic compounds known as thiazoles. Thiazoles are important heterocyclics exhibiting various biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Synthesis Analysis

The synthesis of thiazole derivatives involves the use of various heteroatoms, such as nitrogen, sulfur, and oxygen. The replacement of the NH2 group with a substituted phenyl ring has been shown to increase the antibacterial activity of the synthesized thiazole derivatives.

Chemical Reactions Analysis

The chemical reactions of thiazole derivatives are influenced by the substituents on the thiazole ring. For instance, substituents at position-2 and -4 may not only alter the orientation types, but also shield the nucleophilicity of nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazole derivatives are influenced by the nature of their substituents. For instance, the molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Scientific Research Applications

Catalysis

Fluorine-containing compounds are valuable in catalytic processes. Explore the following aspects:

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Chemical Biology and Target Identification

Use this compound to probe biological systems:

Aathira Sujathan Nair et al. “FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years.” Processes, 10(10), 2054 (2022). Read moreSigma-Aldrich. “trans-2-4-(Trifluoromethyl)phenyl vinylboronic acid.” Link

Mechanism of Action

Target of Action

N-(2-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)ethyl)pivalamide, also known as 2,2-dimethyl-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)propanamide, is a compound that has been found to act like a peroxisome proliferator-activated receptor agonist . This suggests that the primary targets of this compound are peroxisome proliferator-activated receptors, which play a crucial role in the regulation of central inflammation .

Mode of Action

The interaction of N-(2-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)ethyl)pivalamide with its targets involves the activation of peroxisome proliferator-activated receptors. This activation can lead to the regulation of central inflammation, suggesting that the compound may have anti-inflammatory properties .

Biochemical Pathways

Given its role as a peroxisome proliferator-activated receptor agonist, it is likely that it influences pathways related to inflammation and immune response .

Result of Action

The molecular and cellular effects of N-(2-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)ethyl)pivalamide’s action are likely related to its role as a peroxisome proliferator-activated receptor agonist. By activating these receptors, the compound may help regulate inflammation at a central level .

Safety and Hazards

Some thiazole derivatives can cause serious eye damage and severe skin burns. Therefore, they should be handled with care.

Future Directions

The future directions in the research of thiazole derivatives involve the design and structure-activity relationship of bioactive molecules. This will be helpful to those who are working on the development of new drugs and therapies.